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The advent of non-fullerene acceptors (NFAs) has marked a significant turning point in the field
of organic photovoltaics (OPVs), with ITIC (3,9-bis(2-methylene-(3-(1,1-dicyanomethylene)-
indanone))-5,5,11,11-tetrakris(4-hexylphenyl)-dithieno[2,3-d:2',3'-d"]-s-indaceno[1,2-b:5,6-
b'ldithiophene) and its derivatives emerging as a prominent class of materials. Their
widespread adoption is attributed to their tunable electronic properties, strong absorption in the
visible and near-infrared regions, and enhanced stability compared to traditional fullerene-
based acceptors.[1][2][3] A critical aspect of evaluating and validating the performance of these
next-generation solar cells is the External Quantum Efficiency (EQE) measurement. EQE
provides a spectral analysis of the device's ability to convert photons of different wavelengths
into charge carriers, offering invaluable insights into the factors limiting device performance.

This guide provides a comparative analysis of ITIC-based solar cells against other alternatives,
supported by experimental data. It further details the experimental protocol for accurate EQE
measurements and presents logical workflows to elucidate the underlying principles.

Performance Comparison of ITIC-Based Solar Cells
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The performance of organic solar cells is typically characterized by several key parameters:
Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density
(Jsc), and Fill Factor (FF). The tables below summarize these parameters for ITIC-based
devices and compare them with fullerene acceptors (e.g., PCBM) and other non-fullerene
acceptors.
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Donor:Acce Jsc
Voc (V) FF (%) PCE (%) Reference
ptor Blend (mA/cm?)

PBDTT-

0.90 14.83 69.84 9.37 [4]
TITIC

D18:1T-4Cl 0.895 19.69 - 11.75 [5]

D18:IMC8-
4CI (ITIC 0.967 23.14 - 13.99 5]

derivative)

PBDB-
T:PC70BM <0.9 <15 <70 <8 2]

(Fullerene)

PM6:Y6
(Non- >0.8 > 25 >75 > 15 [3]

Fullerene)

Table 1:
Comparison
of
photovoltaic
parameters
for ITIC-
based solar
cells with a
fullerene-
based device
and another
high-
performing
non-fullerene

acceptor.
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Thickness

BHJ System (nm) ph (cm?/Vs) pe (cm?/Vs) PCE (%)
nm
PBDT(T)
~70 - - <10
[2F]T:ITIC
PBDB-T:ITIC ~100 - - ~11
PBDB-T-SF:IT-
~100 - - ~12
4F

Table 2: Device
performance of
various ITIC-
based systems,
highlighting the
influence of the
donor polymer
and active layer

thickness.

Experimental Protocol: External Quantum Efficiency
(EQE) Measurement

Accurate and reproducible EQE measurements are crucial for validating and comparing the
performance of solar cells. The following protocol outlines the key steps and components for a
standard EQE measurement setup.

1. Equipment and Setup:

o Light Source: A broadband light source, typically a Xenon or Tungsten-Halogen lamp, that
covers the spectral range of interest.

+ Monochromator: To select and output monochromatic light at specific wavelengths from the
broadband source.

e Optical Chopper: To modulate the monochromatic light at a known frequency. This allows for
lock-in detection to distinguish the photocurrent generated by the monochromatic light from
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background noise.

Reference Photodiode: A calibrated photodiode (e.g., silicon or germanium) with a known
spectral response is used to measure the incident photon flux at each wavelength.

Device Holder and Probes: A sample holder to mount the solar cell device with electrical
probes to make contact with the electrodes.

Current Amplifier/Source-Measure Unit (SMU): To measure the photocurrent generated by
the solar cell.

Lock-in Amplifier: To selectively measure the AC photocurrent signal at the chopper
frequency, significantly improving the signal-to-noise ratio.

Computer with Control Software: To automate the measurement process, including
controlling the monochromator, recording the signals from the reference photodiode and the
device under test, and calculating the EQE.

. Measurement Procedure:

System Calibration:

[e]

The spectral output of the light source and monochromator is calibrated using the
reference photodiode.

[e]

The reference photodiode is placed at the same position as the device under test.

o

The photocurrent of the reference photodiode is measured across the desired wavelength
range.

o

Using the known responsivity of the reference photodiode, the incident photon flux
(photons/second/area) at each wavelength is calculated.

Device Measurement:

o The solar cell to be tested is mounted in the device holder and connected to the current
amplifier/SMU.
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o The monochromatic light beam is focused onto the active area of the solar cell.

o The photocurrent generated by the solar cell is measured at each wavelength under short-
circuit conditions (zero applied bias). The lock-in amplifier, synchronized with the optical
chopper, is used to measure the AC photocurrent.

e EQE Calculation:

o The External Quantum Efficiency at each wavelength (A) is calculated using the following
formula:

EQE(A) = (Number of charge carriers collected from the solar cell) / (Number of incident
photons)

EQE(A) = (I_sc(A) / q) / (P(A))

Where:

o |_sc(A) is the short-circuit photocurrent density at wavelength A.
o ( is the elementary charge.

o ®(A) is the incident photon flux at wavelength A, determined from the reference photodiode
measurement.

Visualizing Key Processes and Concepts

Diagrams generated using Graphviz provide a clear visual representation of complex workflows
and relationships.
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EQE Measurement Workflow
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Caption: Workflow for EQE measurement of an ITIC solar cell.
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ITIC (NFA) vs. Fullerene Acceptors

ITIC (Non-Fullerene Acceptor) Fullerene Acceptors (e.g., PCBM)
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Caption: Key advantages of ITIC-based NFAs over fullerene acceptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Validating ITIC Solar Cell Performance: A Comparative
Guide with EQE Measurements]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549150/docs#validating-itic-solar-cell-
performance-a-comparative-guide-with-ege-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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